4-(4-bromophenoxy)-N-ethyl-2-butyn-1-amine

• IUPAC Name: 4-(4-bromophenoxy)-N-ethylbut-2-yn-1-amine
• InChI: InChI=1S/C12H14BrNO/c1-2-14-9-3-4-10-15-12-7-5-11(13)6-8-12/h5-8,14H,2,9-10H2,1H3
• InChI Key: FIIGXAJSZBKRGA-UHFFFAOYSA-N
• Canonical SMILES: CCNCC#CCOC1=CC=C(C=C1)Br
• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol

Description

This compound is an organic molecule with a bromophenoxy group attached to an ethyl-butyn-amine chain. The presence of the bromine atom suggests that it could be reactive, especially in substitution reactions. The butyn-amine part indicates the presence of a triple bond and an amine group, which could also participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely show the bromophenoxy group attached to the second carbon of the butyn chain, with the amine group attached to the terminal carbon. The triple bond in the butyn chain would result in a linear geometry around those carbons.

Chemical Reactions Analysis

This compound could potentially undergo a variety of reactions. The bromine atom could be substituted in a nucleophilic aromatic substitution reaction. The triple bond could participate in addition reactions, and the amine group could undergo reactions typical of amines, such as acylation or alkylation.

Physical and Chemical Properties Analysis

Again, without specific data, we can only make educated guesses about its properties. It’s likely to be a solid at room temperature, given the presence of the aromatic ring and the triple bond. Its solubility would depend on the specific solvent, but it’s likely to be soluble in organic solvents.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target. The bromine atom could potentially increase its lipophilicity, aiding in membrane penetration.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. The presence of the bromine atom suggests that it could be hazardous and proper personal protective equipment should be used when handling it.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used as an intermediate in the synthesis of more complex molecules, or as a probe in chemical biology studies.